Cas no 26850-26-0 (Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl-)

Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl- structure
26850-26-0 structure
Product name:Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl-
CAS No:26850-26-0
MF:C10H12N2O
MW:176.215082168579
CID:282178
PubChem ID:350269

Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,2-[(4-hydroxyphenyl)amino]-2-methyl-
    • 2-(4-hydroxyanilino)-2-methylpropanenitrile
    • 2-((4-hydroxyphenyl)amino)-2-methylpropanenitrile
    • 2-(4-hydroxyphenylamino)-2-methylpropanenitrile
    • AC1L6VWZ
    • NSC509202
    • SureCN1715955
    • MFCD24550002
    • 26850-26-0
    • SY343147
    • NSC-509202
    • DTXSID90325496
    • AMY39708
    • 2-[(4-hydroxyphenyl)amino]-2-methylpropanenitrile
    • MSDNIFRUGJFOGS-UHFFFAOYSA-N
    • SCHEMBL1715955
    • Inchi: InChI=1S/C10H12N2O/c1-10(2,7-11)12-8-3-5-9(13)6-4-8/h3-6,12-13H,1-2H3
    • InChI Key: MSDNIFRUGJFOGS-UHFFFAOYSA-N
    • SMILES: OC1C=CC(NC(C)(C)C#N)=CC=1

Computed Properties

  • Exact Mass: 176.09506
  • Monoisotopic Mass: 176.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56Ų
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.172
  • Boiling Point: 378.4°Cat760mmHg
  • Flash Point: 182.7°C
  • Refractive Index: 1.601
  • PSA: 56.05
  • LogP: 2.17928

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